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Ethyl Vinyl Ether: A Versatile Building Block in
Organic Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ether (EVE), with the chemical formula CH₃CH₂OCH=CH₂, is a highly reactive and

versatile organic compound.[1] As the simplest enol ether that is liquid at room temperature, its

dual functionality, comprising an electron-rich vinyl group and an ether moiety, makes it an

invaluable reagent and monomer in a multitude of synthetic applications.[1][2] This guide

explores the core applications of ethyl vinyl ether in organic synthesis, focusing on its role in

cycloaddition reactions, as a protecting group, and in polymerization, providing detailed

experimental protocols and data for the modern researcher.

Physicochemical and Reactivity Profile
Ethyl vinyl ether is a colorless, volatile, and extremely flammable liquid characterized by a

distinct ether-like odor.[2][3] Its high reactivity stems from the electron-donating nature of the

ethoxy group, which polarizes the carbon-carbon double bond, making it susceptible to

electrophilic attack and a willing participant in various pericyclic reactions.[2] The compound is

stable under basic conditions but readily hydrolyzes in the presence of aqueous acid to form

acetaldehyde and ethanol.[4] It is also prone to self-polymerization, which can be initiated by

heat, light, or acid catalysts, necessitating the addition of stabilizers for storage.[3][4]
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Table 1: Physical and Chemical Properties of Ethyl Vinyl Ether

Property Value Reference(s)

Molecular Formula C₄H₈O [5]

Molar Mass 72.11 g·mol⁻¹ [5]

Appearance Colorless liquid [5]

Density 0.753 g/cm³ [6]

Boiling Point 33 °C (91 °F; 306 K) [5]

Melting Point -116 °C (-177 °F; 157 K) [5]

Solubility in Water 8.3 g/L at 15 °C [5]

Flash Point -46 °C (-51 °F) [7]

Autoignition Temp. 202 °C (396 °F; 475 K) [5]

Refractive Index 1.376 [7]

Stabilizer
Typically 0.1% KOH or N,N-

Diethylaniline
[3]

Key Applications in Organic Synthesis
One of the most frequent applications of ethyl vinyl ether in multistep synthesis is the

protection of hydroxyl groups. Alcohols react with EVE under acidic catalysis to form a 1-

ethoxyethyl (EE) acetal, which is stable to a wide range of non-acidic reagents, including

organometallics, hydrides, and strong bases.[4][6]

The protection reaction is typically catalyzed by acids such as p-toluenesulfonic acid (TsOH) or

pyridinium p-toluenesulfonate (PPTS).[4] Deprotection is conveniently achieved under mild

acidic conditions, regenerating the original alcohol.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-vinyl-ether
https://www.chemicalbook.com/article/ethyl-vinyl-ether-chemical-properties-and-uses.htm
https://en.wikipedia.org/wiki/Ethyl_vinyl_ether
https://longchangchemical.com/commonly-used-reagents-ethyl-vinyl-ether/
https://www.gelest.com/wp-content/uploads/ENEE1060_ETHYL-VINYL-ETHER_GHS-US_English-US.pdf
https://www.benchchem.com/product/b049138#ethyl-vinyl-ether-as-a-versatile-building-block-in-organic-synthesis
https://www.benchchem.com/product/b049138#ethyl-vinyl-ether-as-a-versatile-building-block-in-organic-synthesis
https://www.benchchem.com/product/b049138#ethyl-vinyl-ether-as-a-versatile-building-block-in-organic-synthesis
https://www.benchchem.com/product/b049138#ethyl-vinyl-ether-as-a-versatile-building-block-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

